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Introduction
Norgestomet, a synthetic progestin, is a valuable tool in veterinary medicine for the

manipulation of the estrous cycle in various animal species.[1] Its primary application lies in the

synchronization of estrus and ovulation, which is crucial for the implementation of artificial

insemination (AI) and embryo transfer (ET) programs, thereby enhancing reproductive

efficiency in livestock.[2] Norgestomet functions by mimicking the action of progesterone, a

natural hormone that regulates the reproductive cycle.[2][3] By binding to progesterone

receptors, Norgestomet suppresses estrus and ovulation.[3] Upon withdrawal of the

Norgestomet source, the animal typically returns to estrus in a predictable timeframe, allowing

for timed breeding. This document provides detailed application notes, dosage calculations,

and experimental protocols for the use of Norgestomet in cattle, sheep, and goats.

Data Presentation: Norgestomet Dosage and
Administration
The following tables summarize recommended Norgestomet dosages and administration

methods for estrus synchronization and related reproductive protocols in various animal

species.

Table 1: Norgestomet Dosage for Estrus Synchronization in Cattle
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Parameter
Dosage and
Administration

Source

Implant

3 mg Norgestomet

subcutaneous ear implant

(e.g., Crestar®)

Injection (in combination with

implant)

3 mg Norgestomet and 5 mg

estradiol valerate

intramuscular (IM) injection at

the time of implant insertion

Duration of Implant 9 days

Adjunctive Treatments

- Prostaglandin F2α (PGF2α)

or its analogue (e.g., 500 µg

cloprostenol) administered at

the time of implant removal.-

Gonadotropin-releasing

hormone (GnRH) or its

analogue (e.g., 10 µg buserelin

acetate) may be used at the

time of implant insertion or at

timed AI.- Equine chorionic

gonadotropin (eCG) or

Pregnant Mare Serum

Gonadotropin (PMSG) (e.g.,

400-700 IU) at implant removal

to enhance follicular

development and ovulation.

Table 2: Norgestomet Dosage for Estrus Synchronization in Sheep and Goats

Methodological & Application

Check Availability & Pricing
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Parameter
Dosage and
Administration

Source

Implant (Sheep)

1 mg to 3 mg Norgestomet

subcutaneous ear implant.

Studies have shown that a 1

mg dose can be as effective as

higher doses.

Implant (Goats)

1.5 mg Norgestomet

subcutaneous ear implant (a

portion of a bovine implant).

Duration of Implant 7-9 days.

Adjunctive Treatments

- PGF2α or its analogue

administered 1 day before or

at the time of implant removal.-

eCG (100–500 IU) at the end

of treatment to increase

synchronization of ovulation

and ovulation rate.

Experimental Protocols
Protocol 1: Estrus Synchronization in Beef Heifers using
Norgestomet
This protocol is designed to synchronize estrus in beef heifers for timed artificial insemination

(TAI).

Materials:

Norgestomet ear implants (3 mg)

Syringes and needles

Injectable solution of Norgestomet (3 mg) and estradiol valerate (5 mg)
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Prostaglandin F2α (PGF2α)

Gonadotropin-releasing hormone (GnRH)

Implant applicator and remover

Procedure:

Day 0: Insert a 3 mg Norgestomet ear implant subcutaneously on the convex surface of the

ear. Administer an intramuscular injection containing 3 mg of Norgestomet and 5 mg of

estradiol valerate.

Day 9: Remove the Norgestomet ear implant. Administer an intramuscular injection of

PGF2α to induce luteolysis. At this time, an injection of eCG (400 IU) can also be

administered to stimulate follicular growth and increase pregnancy rates.

Day 11 (54-56 hours after implant removal): Perform timed artificial insemination. An

injection of GnRH (100 µg gonadorelin) at the time of TAI can improve the synchrony of

ovulation.

Protocol 2: Estrus Synchronization in Ewes during the
Non-Breeding Season
This protocol aims to induce and synchronize estrus in ewes outside of their natural breeding

season.

Materials:

Norgestomet ear implants (1 mg)

Implant applicator and remover

Syringes and needles

Equine chorionic gonadotropin (eCG)

Teaser ram
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Procedure:

Day 0: Insert a 1 mg Norgestomet ear implant subcutaneously at the base of the ear.

Day 7: Remove the Norgestomet implant.

At implant removal (Day 7): Administer an intramuscular injection of eCG (e.g., 200-400 IU)

to stimulate follicular development and ovulation.

Day 7 onwards: Introduce a teaser ram to the ewes to help detect estrus.

Estrus Detection and Mating: Observe ewes for signs of estrus, which typically occurs within

72 hours after implant removal. Mating can occur naturally or via artificial insemination.

Mandatory Visualizations

Norgestomet-Based Estrus Synchronization Protocol in Cattle
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Caption: Workflow for a Norgestomet-based timed artificial insemination protocol in cattle.
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Caption: Generalized signaling pathway of progestins like Norgestomet via the progesterone

receptor.

Mechanism of Action
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Norgestomet, as a potent progestin, exerts its effects by binding to and activating

progesterone receptors within the hypothalamus, pituitary gland, and reproductive tract. This

activation mimics the effects of endogenous progesterone during the luteal phase of the

estrous cycle. The binding of Norgestomet to its receptor in the hypothalamus and pituitary

inhibits the release of GnRH and, consequently, luteinizing hormone (LH) and follicle-

stimulating hormone (FSH). This suppression of gonadotropins prevents follicular development,

estrus behavior, and ovulation. Upon removal of the Norgestomet implant, the negative

feedback is removed, leading to a surge in GnRH and subsequently LH, which triggers

synchronized follicular growth and ovulation. While Norgestomet's primary action is through

the progesterone receptor, some studies indicate it may have a weak affinity for the

glucocorticoid receptor, though the physiological significance of this at therapeutic doses is not

fully established.

Conclusion
Norgestomet-based protocols offer an effective method for controlling the estrous cycle in

cattle, sheep, and goats, facilitating the use of advanced reproductive technologies. The

success of these protocols is dependent on adherence to correct dosages, administration

techniques, and timing of subsequent hormonal treatments and insemination. The provided

tables and protocols serve as a comprehensive guide for researchers and professionals in the

field of animal reproduction. Further research may continue to refine these protocols to

optimize fertility outcomes in different breeds and management systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Norgestomet
Dosage in Animal Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679922#norgestomet-dosage-calculations-for-
different-animal-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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